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Compound of Interest

Compound Name:
N-Nitroso-N-

methyloctadecylamine

CAS No.: 69112-94-3

Cat. No.: B122653

Get Quote

For Researchers, Scientists, and Drug Development Professionals

As a senior application scientist, this guide provides essential, immediate safety and logistical

information for handling N-Nitroso-N-methyloctadecylamine. This document moves beyond a

simple checklist to offer a framework for risk assessment and procedural implementation,

ensuring the safety of personnel and the integrity of research. N-Nitroso compounds are widely

recognized as a class of potent carcinogens, and as such, their handling demands the utmost

rigor and adherence to safety protocols.[1][2][3][4]

Understanding the Hazard: N-Nitroso-N-
methyloctadecylamine
N-Nitroso-N-methyloctadecylamine (CAS 69112-94-3) is a member of the N-nitrosamine

family.[5][6][7] While toxicological data for this specific compound is limited, the N-nitrosamine

class is associated with carcinogenicity, mutagenicity, and organ toxicity, primarily affecting the

liver, kidneys, and lungs.[2][8] Exposure can occur through inhalation, skin absorption, and

ingestion.[8]
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Key Physical and Chemical Properties:

Property Value Source

CAS Number 69112-94-3 [5][6][7]

Molecular Formula C19H40N2O [5][6][9]

Molecular Weight 312.53 g/mol [10]

Appearance Solid [10]

Melting Point 51-52°C [10]

The solid nature of N-Nitroso-N-methyloctadecylamine at room temperature reduces the risk

of inhalation of vapors compared to volatile nitrosamines. However, the potential for dust or

aerosol formation during handling necessitates stringent controls.

Personal Protective Equipment (PPE): A Multi-
Layered Defense
The selection and proper use of PPE is a critical line of defense against exposure to N-
Nitroso-N-methyloctadecylamine. A risk assessment should always be conducted to

determine the specific PPE required for any given procedure.

Glove Selection: The Primary Barrier
Given the high toxicity of N-nitrosamines, double gloving is mandatory. The inner glove

provides a second barrier in case the outer glove is compromised.

Outer Glove:Butyl rubber or SilverShield®/4H® gloves are recommended for their high

resistance to a broad range of chemicals, including N-nitrosamines.[11][12][13][14][15]

Inner Glove: A nitrile examination glove provides a good balance of chemical resistance and

dexterity.

Important Considerations for Glove Use:
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Breakthrough Time: While specific breakthrough time data for N-Nitroso-N-
methyloctadecylamine is not readily available, butyl rubber and SilverShield® gloves

generally offer excellent protection against a wide array of hazardous chemicals.[11][12][13]

[14][15] Always consult the manufacturer's chemical resistance guide for the specific gloves

being used.

Regular Changes: Gloves should be changed immediately if contamination is suspected. For

extended procedures, it is recommended to change outer gloves at regular intervals.

Proper Removal: Remove gloves without touching the outer surface with bare skin and

dispose of them as hazardous waste.

Body Protection
A disposable, solid-front lab coat with tight-fitting cuffs is required to prevent skin contact. For

procedures with a higher risk of splashes or spills, a chemically resistant apron or suit should

be worn over the lab coat.

Eye and Face Protection
Chemical splash goggles are the minimum requirement for eye protection. When there is a risk

of splashes, a full-face shield should be worn in addition to goggles.

Respiratory Protection
Due to its solid form, respiratory protection may not be required for all handling procedures

involving N-Nitroso-N-methyloctadecylamine, provided that work is conducted in a certified

chemical fume hood and dust or aerosol generation is minimized. However, a NIOSH-approved

N95 respirator should be available and worn if there is any potential for aerosolization, such as

during weighing or transfer of the solid material outside of a fume hood. For higher-risk

procedures, a respirator with organic vapor cartridges may be necessary.

Operational Plan: A Step-by-Step Approach to Safe
Handling
All work with N-Nitroso-N-methyloctadecylamine must be conducted in a designated area

within a certified chemical fume hood.
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Preparation

Handling

Decontamination & Waste Disposal

Don appropriate PPE

Prepare designated work area in fume hood

Assemble all necessary equipment and reagents

Carefully weigh or transfer the compound

Perform experimental procedure

Decontaminate all surfaces and equipment

Segregate and label all waste streams

Dispose of waste according to protocol

end

Remove PPE and wash hands
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Caption: A generalized workflow for the safe handling of N-Nitroso-N-methyloctadecylamine.
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Step 1: Preparation

Don PPE: Put on all required personal protective equipment as outlined above.

Prepare Work Area: Ensure the chemical fume hood is functioning correctly. Cover the work

surface with absorbent, plastic-backed paper.

Assemble Materials: Gather all necessary equipment, including spatulas, weighing paper,

flasks, and solvents.

Step 2: Handling

Weighing and Transfer: Carefully weigh the solid compound on weighing paper or in a tared

container within the fume hood. Avoid creating dust. Use a spatula for transfers.

Experimental Procedures: Conduct all experimental steps within the fume hood. Keep all

containers of N-Nitroso-N-methyloctadecylamine sealed when not in use.

Step 3: Decontamination

Surfaces and Equipment: At the end of the procedure, decontaminate all surfaces and non-

disposable equipment that may have come into contact with the chemical. A suitable

decontamination solution should be used, followed by a thorough rinse.

Glassware: Immerse contaminated glassware in a suitable decontamination solution before

washing.

Disposal Plan: Managing Hazardous Waste
All waste contaminated with N-Nitroso-N-methyloctadecylamine must be treated as

hazardous waste.
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Waste Generation

Waste Segregation and Storage

Final Disposal

Solid Waste (gloves, paper, etc.)

Labeled, sealed bags for solid waste

Liquid Waste (solvents, reaction mixtures)

Labeled, sealed, compatible container for liquid waste

Contaminated Sharps

Puncture-proof sharps container

High-temperature Incineration Chemical Degradation (for liquid waste)

Neutralized waste for disposal

Click to download full resolution via product page

Caption: Decision tree for the proper disposal of waste contaminated with N-Nitroso-N-
methyloctadecylamine.

Solid Waste:

All disposable PPE (gloves, lab coats), absorbent paper, and other contaminated solid

materials should be placed in a clearly labeled, sealed plastic bag.[16]

This bag should then be placed in a designated hazardous waste container for high-

temperature incineration.[16]

Liquid Waste:

Aqueous and organic solvent waste containing N-Nitroso-N-methyloctadecylamine should

be collected in a dedicated, labeled, and sealed waste container.
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Chemical Degradation: For laboratory-scale liquid waste, a chemical degradation procedure

can be employed to reduce the hazard. A recommended method involves reduction with

aluminum-nickel alloy powder in an aqueous alkali solution.[16][17] This procedure reduces

the nitrosamine to the corresponding amine.[17] It is crucial to validate this procedure for

your specific waste stream and to handle the reagents and products of the degradation

reaction with appropriate care.

Spill Response:

In the event of a spill, evacuate the area and alert others.

If the spill is small and you are trained and equipped to handle it, use an absorbent material

to contain the spill. Do not use combustible materials like paper towels for large spills.

Place the absorbent material in a sealed bag for disposal as hazardous waste.

Decontaminate the spill area thoroughly.

Conclusion
Working with N-Nitroso-N-methyloctadecylamine requires a proactive and meticulous

approach to safety. By understanding the hazards, implementing robust engineering controls,

utilizing the correct PPE, and adhering to strict operational and disposal protocols, researchers

can minimize their risk of exposure and ensure a safe laboratory environment. This guide

provides a foundation for developing laboratory-specific Standard Operating Procedures

(SOPs) for the handling of this and other N-nitroso compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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